Cas no 1361479-76-6 (2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine)

• Product Name: 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine
• CAS No: 1361479-76-6
• MF: C₁₂H₅Cl₆NO
• MW: 391.892197370529
• CID: 4969069
• Update Time: 2025-06-26

2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine

• Inchi： 1S/C12H5Cl6NO/c1-20-5-3-19-6(13)2-4(5)7-8(14)10(16)12(18)11(17)9(7)15/h2-3H,1H3
• InChI Key： QWNYLNLZZFIWNP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(N=CC=1OC)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 6.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine

Introduction to 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine (CAS No. 1361479-76-6)

2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine, identified by its CAS number 1361479-76-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic derivative has garnered attention due to its structural versatility and potential applications in drug discovery. The compound features a pyridine core substituted with a chloro group at the 2-position, a methoxy group at the 5-position, and a perchlorophenyl moiety at the 4-position. Such a configuration makes it a valuable scaffold for developing novel bioactive molecules.

The structural attributes of 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine contribute to its unique chemical properties. The presence of electron-withdrawing and electron-donating groups enhances its reactivity, making it a promising candidate for further functionalization. In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating halogenated aromatic rings. These compounds often exhibit enhanced binding affinity to biological targets, which is crucial for developing effective therapeutic agents.

Recent studies have highlighted the importance of 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine in medicinal chemistry. Researchers have been investigating its role as an intermediate in synthesizing small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The perchlorophenyl group, in particular, has been found to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development.

The methoxy and chloro substituents on the pyridine ring play critical roles in modulating the compound's pharmacokinetic properties. The methoxy group can enhance solubility and binding interactions, while the chloro group can participate in hydrogen bonding or π-stacking interactions with biological targets. These features make 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine a versatile building block for designing molecules with tailored biological activities.

In the context of agrochemical research, this compound has also been explored for its potential as a precursor in synthesizing novel pesticides and herbicides. The structural framework of 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine allows for modifications that can enhance pesticidal activity while minimizing environmental impact. This aligns with the ongoing efforts in developing sustainable agrochemicals that are effective yet environmentally friendly.

The synthesis of 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for further research and development.

From a regulatory perspective, 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine must be handled with care to ensure safety and compliance with industry standards. While it is not classified as a hazardous material under current regulations, proper storage and handling procedures are necessary to prevent degradation or unintended reactions. Researchers working with this compound should adhere to good laboratory practices (GLP) to maintain consistency and reliability in their experiments.

The future prospects of 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine are promising, with ongoing research focusing on expanding its applications in drug discovery and agrochemicals. Advances in computational chemistry and artificial intelligence are expected to accelerate the design of novel derivatives with enhanced properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion, 2-Chloro-5-methoxy-4-(perchlorophenyl)pyridine (CAS No. 1361479-76-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable scaffold for developing bioactive molecules, while its synthetic accessibility allows for extensive modifications. As research continues to uncover new applications for this compound, it is poised to play an important role in addressing global challenges in healthcare and agriculture.